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Compound of Interest

Compound Name: 4"-Hydroxyisojasminin
Cat. No.: B15593687
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4"-Hydroxyisojasminin is a secoiridoid glycoside found in various plant species, notably
within the Jasminum genus, including Jasminum mesnyi[1][2]. Secoiridoids from Jasminum
species have garnered interest for their potential biological activities, including antioxidant, anti-
inflammatory, and cytotoxic effects[3][4][5][6][7]. The accurate and sensitive quantification of
4"-Hydroxyisojasminin in crude plant extracts is crucial for phytochemical studies, quality
control of herbal preparations, and for exploring its therapeutic potential. This application note
provides a detailed protocol for the analysis of 4"-Hydroxyisojasminin using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS), a powerful analytical technique
for the selective and sensitive detection of secondary metabolites in complex matrices.

Chemical Profile: 4"-Hydroxyisojasminin
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Property Value

Molecular Formula C26H38013

Molecular Weight 558.57 g/mol

CAS Number 135378-09-5

Chemical Class Secoiridoid Glycoside
Natural Sources Jasminum mesnyi[1][2]

Experimental Protocols
Extraction of 4"-Hydroxyisojasminin from Jasminum
mesnyi Leaves

This protocol outlines a general procedure for the extraction of secoiridoids from Jasminum
mesnyi leaves, which can be adapted for the specific analysis of 4"-Hydroxyisojasminin.

Materials:

e Fresh or dried leaves of Jasminum mesnyi
e Methanol (MeOH), HPLC grade

o Water, ultrapure

o Grinder or mortar and pestle

o Soxhlet apparatus or ultrasonic bath

» Rotary evaporator

o Centrifuge

o Syringe filters (0.22 um)

Procedure:
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o Sample Preparation: Air-dry the fresh leaves of Jasminum mesnyi in the shade and then
grind them into a fine powder.

o Extraction:

o Soxhlet Extraction: Accurately weigh about 10 g of the powdered plant material and place
it in a thimble. Extract with methanol in a Soxhlet apparatus for 6-8 hours.

o Ultrasonic Extraction: Alternatively, suspend 10 g of the powdered plant material in 2100 mL
of 80% methanol in water. Sonicate the mixture for 30 minutes at room temperature.
Repeat the extraction three times.

o Concentration: Combine the methanolic extracts and evaporate the solvent under reduced
pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude
extract.

o Sample Clarification: Redissolve a known amount of the crude extract in methanol.
Centrifuge the solution at 10,000 rpm for 10 minutes to pellet any insoluble material.

o Filtration: Filter the supernatant through a 0.22 um syringe filter into an LC-MS vial.

Diagram of the Extraction Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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